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Introduction: A Versatile Building Block for Modern
Drug Discovery and Peptide Chemistry

Fmoc-N-propyl-hydroxylamine (CAS 198411-61-9) is a specialized chemical reagent that
has emerged as a valuable tool for researchers and scientists in the fields of medicinal
chemistry, peptide synthesis, and drug development.[1] This guide provides an in-depth
exploration of its core properties, synthesis, and applications, with a focus on the underlying
chemical principles that govern its utility. The strategic incorporation of the 9-
fluorenylmethyloxycarbonyl (Fmoc) protecting group with an N-propyl-hydroxylamine moiety
offers a unique combination of stability and selective reactivity, enabling the construction of
complex molecular architectures.[1][2] The Fmoc group, renowned for its lability under mild
basic conditions, is a cornerstone of modern solid-phase peptide synthesis (SPPS), while the
hydroxylamine functional group serves as a versatile handle for a variety of chemical
transformations, including the formation of amides and bioconjugates.[1][3] This document will
serve as a comprehensive technical resource for professionals seeking to leverage the
capabilities of Fmoc-N-propyl-hydroxylamine in their research and development endeavors.
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Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Fmoc-N-propyl-
hydroxylamine is paramount for its effective handling, storage, and application in synthesis.
While some specific physical properties like melting point and detailed solubility are not widely
reported in publicly available literature, the known chemical characteristics provide a solid
foundation for its use.

Property Value Source(s)
CAS Number 198411-61-9 [1]
Molecular Formula C1sH19NO3 [1]
Molecular Weight 297.4 g/mol [1]
Appearance Not specified in available

literature

Not specified in available

Melting Point _
literature
Generally soluble in common
Solubility organic synthesis solvents [4]
such as DMF and NMP.[4]
Storage Conditions 0-8°C [1]

Synthesis of Fmoc-N-propyl-hydroxylamine: A
Proposed Pathway

A detailed, peer-reviewed synthesis protocol for Fmoc-N-propyl-hydroxylamine is not readily
available in the current literature. However, based on established methodologies for the N-
Fmoc protection of amines and the synthesis of N-alkylated hydroxylamines, a plausible
synthetic route can be proposed.[5][6] This proposed pathway involves the reaction of N-
propylhydroxylamine with 9-fluorenylmethyloxycarbony! chloride (Fmoc-Cl) under basic
conditions.
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Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. chemimpex.com [chemimpex.com]

e 2. chemimpex.com [chemimpex.com]

¢ 3. chempep.com [chempep.com]

e 4. cdn.caymanchem.com [cdn.caymanchem.com]

¢ 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
e 6. researchmgt.monash.edu [researchmgt.monash.edu]

¢ To cite this document: BenchChem. [Fmoc-N-propyl-hydroxylamine: A Technical Guide for
Advanced Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1472495/docs?utm_src=pdf-body-img#fmoc-n-propyl-hydroxylamine-a-technical-guide-for-advanced-synthesis
https://www.benchchem.com/product/b1472495?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemimpex.com/products/12643
https://www.chemimpex.com/products/31312
https://chempep.com/fmoc-solid-phase-peptide-synthesis/
https://cdn.caymanchem.com/cdn/insert/30386.pdf
https://pdfs.semanticscholar.org/7865/6694dc76c2fd2299f3c485a66eb7cb2a152e.pdf
https://researchmgt.monash.edu/ws/portalfiles/portal/248613286/117403177_oa.pdf
https://www.benchchem.com/product/b1472495/docs#fmoc-n-propyl-hydroxylamine-a-technical-guide-for-advanced-synthesis
https://www.benchchem.com/product/b1472495/docs#fmoc-n-propyl-hydroxylamine-a-technical-guide-for-advanced-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1472495?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1472495/docs#fmoc-n-propyl-hydroxylamine-a-
technical-guide-for-advanced-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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